Cas no 2228221-92-7 (tert-butyl N-{2-amino-2-6-(propan-2-yloxy)pyridin-2-ylethyl}carbamate)

• Product Name: tert-butyl N-{2-amino-2-6-(propan-2-yloxy)pyridin-2-ylethyl}carbamate
• CAS No: 2228221-92-7
• MF: C₁₅H₂₅N₃O₃
• MW: 295.37730383873
• CID: 6042580
• PubChem ID: 165674315
• Update Time: 2025-05-27

tert-butyl N-{2-amino-2-6-(propan-2-yloxy)pyridin-2-ylethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-amino-2-6-(propan-2-yloxy)pyridin-2-ylethyl}carbamate
• 2228221-92-7
• EN300-1884485
• tert-butyl N-{2-amino-2-[6-(propan-2-yloxy)pyridin-2-yl]ethyl}carbamate

• Inchi： 1S/C15H25N3O3/c1-10(2)20-13-8-6-7-12(18-13)11(16)9-17-14(19)21-15(3,4)5/h6-8,10-11H,9,16H2,1-5H3,(H,17,19)
• InChI Key： FIBLOAFMVJMOIU-UHFFFAOYSA-N
• SMILES： O(C(NCC(C1C=CC=C(N=1)OC(C)C)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 295.18959167g/mol
• Monoisotopic Mass: 295.18959167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 86.5Ų

Additional information on tert-butyl N-{2-amino-2-6-(propan-2-yloxy)pyridin-2-ylethyl}carbamate

Comprehensive Overview of tert-butyl N-{2-amino-2-6-(propan-2-yloxy)pyridin-2-ylethyl}carbamate (CAS No. 2228221-92-7)

The compound tert-butyl N-{2-amino-2-6-(propan-2-yloxy)pyridin-2-ylethyl}carbamate (CAS No. 2228221-92-7) is a specialized chemical entity that has garnered significant attention in pharmaceutical and organic chemistry research. This carbamate derivative is characterized by its unique molecular structure, which includes a pyridine ring substituted with a propan-2-yloxy group and an aminoethyl side chain protected by a tert-butyl group. Such structural features make it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and development.

In recent years, the demand for tert-butyl N-{2-amino-2-6-(propan-2-yloxy)pyridin-2-ylethyl}carbamate has increased due to its potential applications in medicinal chemistry and bioconjugation. Researchers are particularly interested in its role as a protecting group for amines, which is crucial in multi-step synthetic pathways. The tert-butyloxycarbonyl (Boc) group, a well-known protecting group in peptide synthesis, enhances the compound's utility in solid-phase peptide synthesis (SPPS) and other organic transformations.

The compound's CAS No. 2228221-92-7 is often searched in academic and industrial databases, reflecting its relevance in high-throughput screening and drug design. Its pyridine moiety is a common pharmacophore in many FDA-approved drugs, making it a hotspot for structure-activity relationship (SAR) studies. Additionally, the propan-2-yloxy substituent introduces lipophilicity, which can influence the compound's bioavailability and metabolic stability—key factors in modern pharmacokinetic optimization.

From a synthetic perspective, tert-butyl N-{2-amino-2-6-(propan-2-yloxy)pyridin-2-ylethyl}carbamate is typically prepared through nucleophilic substitution or reductive amination reactions. Its carbamate linkage is stable under a wide range of conditions, yet selectively cleavable, making it ideal for orthogonal protection strategies. This versatility aligns with the growing trend of green chemistry, where researchers seek efficient and sustainable synthetic routes.

In the context of AI-driven drug discovery, this compound has been flagged in virtual screening libraries due to its drug-like properties. The integration of machine learning and computational chemistry has accelerated the identification of such intermediates for targeted therapies. Furthermore, its molecular weight and logP values fall within the desirable range for small-molecule drugs, as per Lipinski's Rule of Five.

Another area of interest is the compound's potential in bioconjugation techniques, where it can serve as a linker for antibody-drug conjugates (ADCs) or proteolysis-targeting chimeras (PROTACs). The aminoethyl group provides a handle for further functionalization, enabling the attachment of fluorescent tags or bioorthogonal probes. This aligns with the rising demand for theranostic agents in precision medicine.

In summary, tert-butyl N-{2-amino-2-6-(propan-2-yloxy)pyridin-2-ylethyl}carbamate (CAS No. 2228221-92-7) is a multifaceted compound with broad applications in pharmaceutical research, organic synthesis, and bioconjugation. Its structural features and synthetic versatility make it a valuable asset in the toolkit of chemists and researchers aiming to develop next-generation therapeutics. As the field evolves, this compound is likely to remain a focal point in drug discovery and chemical biology.